3-benzyl-5,6-dimethyl-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 3-benzyl-5,6-dimethyltriazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C13H13N5O/c1-9-14-12-11(13(19)17(9)2)15-16-18(12)8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
• InChI Key: DISOCJDLQNPMRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=O)N1C)N=NN2CC3=CC=CC=C3
• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol

Description

Synthesis Analysis

The synthesis of triazolopyrimidine derivatives, such as the mentioned compound, often involves the use of organoiodine (III) mediated synthesis processes or aza-Wittig reactions. These methods can lead to the formation of various triazolopyrimidines with different substituents, which significantly influence their biological and chemical properties (Kumar et al., 2009).

Molecular Structure Analysis

X-ray diffraction techniques are commonly employed to determine the molecular structure of triazolopyrimidines. These studies reveal that the triazolopyrimidinone moiety often exhibits a nearly coplanar arrangement of its ring atoms, which is crucial for its interaction with biological targets. The molecular structure details such as bond lengths, angles, and conformations are essential for understanding the compound's reactivity and biological activity (Zhao Jun, 2005).

Chemical Reactions and Properties

Triazolopyrimidines undergo various chemical reactions, including condensations, cyclizations, and rearrangements, which are pivotal in synthesizing diverse derivatives with potential biological activities. The reactivity of these compounds often involves their nitrogen atoms in the triazole and pyrimidine rings, making them versatile intermediates in organic synthesis (Hassneen & Abdallah, 2003).

Physical Properties Analysis

The physical properties of triazolopyrimidines, such as melting points, solubility, and crystalline structure, are influenced by their molecular structure and substituents. These properties are critical for the compound's application in drug formulation and material science. Detailed analysis of these properties can provide insights into the compound's stability, solubility, and suitability for various applications (Zhao Jun, 2005).

Chemical Properties Analysis

The chemical properties of triazolopyrimidines, including their acidity, basicity, and reactivity towards electrophiles and nucleophiles, are essential for their chemical and biological functions. These properties are determined by the electronic structure of the triazolopyrimidine core and the nature of the substituents attached to it. Understanding these chemical properties is crucial for the design and development of new triazolopyrimidine-based compounds with desired biological activities (Hassneen & Abdallah, 2003).